Cas no 1504787-49-8 (2-Methyl-3-(1-methyl-1h-pyrrol-2-yl)propanoic acid)

2-Methyl-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid is a pyrrole-derived carboxylic acid compound with potential applications in pharmaceutical and agrochemical research. Its structure features a methyl-substituted pyrrole ring linked to a propanoic acid moiety, offering versatility as an intermediate in organic synthesis. The compound’s distinct heterocyclic framework may contribute to its utility in designing biologically active molecules, particularly in drug discovery for targeting specific enzymatic pathways. Its stability and functional group compatibility make it suitable for further derivatization. The presence of both carboxylic acid and pyrrole groups allows for selective modifications, enhancing its role in the development of novel therapeutic or agrochemical agents.

2-Methyl-3-(1-methyl-1h-pyrrol-2-yl)propanoic acid structure

1504787-49-8 structure

Product Name:2-Methyl-3-(1-methyl-1h-pyrrol-2-yl)propanoic acid

CAS No:1504787-49-8

MF:C₉H₁₃NO₂

MW:167.205022573471

CID:5755474

PubChem ID:82597339

Update Time:2025-10-29

2-Methyl-3-(1-methyl-1h-pyrrol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 1504787-49-8
- 2-methyl-3-(1-methyl-1h-pyrrol-2-yl)propanoic acid
- EN300-1814240
- 2-Methyl-3-(1-methyl-1h-pyrrol-2-yl)propanoic acid
- Inchi： 1S/C9H13NO2/c1-7(9(11)12)6-8-4-3-5-10(8)2/h3-5,7H,6H2,1-2H3,(H,11,12)
- InChI Key： FMKJOXAZOKTFFC-UHFFFAOYSA-N
- SMILES： OC(C(C)CC1=CC=CN1C)=O

Computed Properties

Exact Mass: 167.094628657g/mol
Monoisotopic Mass: 167.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 42.2Å²

2-Methyl-3-(1-methyl-1h-pyrrol-2-yl)propanoic acid Pricemore >>

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